Cas no 77658-45-8 (ent-9-Hydroxy-15-oxo-19-kauranoic acid)

• Product Name: ent-9-Hydroxy-15-oxo-19-kauranoic acid
• CAS No: 77658-45-8
• MF: C₂₀H₃₀O₄
• MW: 334.4498
• CID: 837536
• PubChem ID: 91895332
• Update Time: 2025-11-02

ent-9-Hydroxy-15-oxo-19-kauranoic acid Chemical and Physical Properties

Names and Identifiers

• ent-9-Hydroxy-15-oxo-19-kauranoic acid
• ent-9-Hydroxy-15-oxokauran-19-oic acid
• (5β,8α,9β,10α,13α,16β)-9-Hydroxy-15-oxokauran-18-oic acid
• 77658-45-8
• FS-9032
• ent-9-Hydroxy-15-oxo-19-kauranoicacid
• 1H-2,10a-Ethanophenanthrene, kauran-18-oic acid deriv.
• (1R,4S,5R,9R,10R,13R,14R)-10-hydroxy-5,9,14-trimethyl-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• AKOS032961694
• [ "" ]

• Inchi： InChI=1S/C20H30O4/c1-12-13-5-10-20(24)18(3)8-4-7-17(2,16(22)23)14(18)6-9-19(20,11-13)15(12)21/h12-14,24H,4-11H2,1-3H3,(H,22,23)/t12-,13-,14-,17-,18-,19+,20-/m1/s1
• InChI Key： KMVZHTJBTBTQAN-FSQOVGCKSA-N
• SMILES： C[C@@H]1[C@@H]2CC[C@]3([C@@]4(CCC[C@@]([C@H]4CC[C@]3(C2)C1=O)(C)C(=O)O)C)O

Computed Properties

• Exact Mass: 334.21440943g/mol
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 496.8±45.0 °C at 760 mmHg
• Flash Point: 268.4±25.2 °C
• PSA: 74.60000
• LogP: 3.41390
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

ent-9-Hydroxy-15-oxo-19-kauranoic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids

Additional information on ent-9-Hydroxy-15-oxo-19-kauranoic acid

Exploring the Potential of ent-9-Hydroxy-15-oxo-19-kauranoic acid (CAS 77658-45-8): A Comprehensive Overview

In the realm of natural product chemistry, ent-9-Hydroxy-15-oxo-19-kauranoic acid (CAS 77658-45-8) stands out as a fascinating diterpenoid compound with a unique structural framework. This kaurane-type diterpenoid has garnered increasing attention from researchers due to its intriguing biological activities and potential applications in various fields. As interest in plant-derived compounds continues to grow, particularly in relation to their bioactive properties, this molecule represents an exciting area of study for both academic and industrial researchers.

The molecular structure of ent-9-Hydroxy-15-oxo-19-kauranoic acid features the characteristic kaurane skeleton with specific functional modifications at positions 9, 15, and 19. These structural features contribute to its distinct physicochemical properties, including its solubility profile and stability characteristics. Recent studies have shown that such oxygenated kaurane derivatives often exhibit enhanced biological activity compared to their parent compounds, making them particularly interesting for pharmacological investigations.

One of the most compelling aspects of ent-9-Hydroxy-15-oxo-19-kauranoic acid (CAS 77658-45-8) is its potential role in natural product drug discovery. With the pharmaceutical industry increasingly turning to plant-derived compounds as lead structures for new drug development, this molecule presents exciting possibilities. Researchers are particularly interested in its potential modulatory effects on cellular pathways, which could have implications for various therapeutic areas.

The biosynthesis of ent-9-Hydroxy-15-oxo-19-kauranoic acid in nature involves a series of enzymatic transformations from geranylgeranyl pyrophosphate, a common precursor for diterpenoids. Understanding these biosynthetic pathways has become a hot topic in biotechnology, as it could enable the development of microbial production platforms for this and related compounds. This approach aligns with current trends in sustainable chemistry and the growing demand for eco-friendly production methods of valuable natural products.

Analytical characterization of ent-9-Hydroxy-15-oxo-19-kauranoic acid typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for ensuring compound purity and for structural elucidation, especially when studying its potential biological activities. The development of reliable analytical methods for this compound has been an important focus for quality control in research applications.

In the context of current research trends, ent-9-Hydroxy-15-oxo-19-kauranoic acid has been investigated for its potential structure-activity relationships with various biological targets. Scientists are particularly interested in how the specific hydroxyl and keto functional groups influence its interactions with cellular components. This line of inquiry is part of the broader field of medicinal chemistry that seeks to understand how molecular modifications affect biological activity.

The stability profile of ent-9-Hydroxy-15-oxo-19-kauranoic acid under various conditions is another important area of study. Researchers have examined its behavior under different pH conditions, temperatures, and light exposure to determine optimal storage and handling conditions. Such stability studies are essential for ensuring the reliability of experimental results and for potential formulation development.

From a commercial perspective, the availability of ent-9-Hydroxy-15-oxo-19-kauranoic acid (CAS 77658-45-8) as a research chemical has grown in recent years. Suppliers typically offer this compound in various purity grades to meet different research needs. The market for such specialty chemicals has expanded as academic and industrial laboratories increasingly explore natural product derivatives for various applications.

Looking to the future, research on ent-9-Hydroxy-15-oxo-19-kauranoic acid is likely to focus on several key areas. These include detailed investigations of its mechanism of action at the molecular level, exploration of potential synergistic effects with other compounds, and development of efficient synthetic or biosynthetic production methods. Such studies could open new avenues for the application of this interesting diterpenoid derivative.

For researchers working with ent-9-Hydroxy-15-oxo-19-kauranoic acid, proper handling and storage are important considerations. While not classified as hazardous, standard laboratory precautions should be followed when working with this compound. Appropriate chemical safety practices ensure both researcher protection and compound integrity throughout experimental procedures.

The growing body of literature on kaurane-type diterpenoids suggests that compounds like ent-9-Hydroxy-15-oxo-19-kauranoic acid will continue to be important subjects of scientific investigation. Their structural complexity and biological relevance make them valuable tools for understanding natural product chemistry and for developing new applications in various scientific and industrial fields.